Cas no 70606-05-2 (Butanoic acid, 2-(methylamino)-)

• Product Name: Butanoic acid, 2-(methylamino)-
• CAS No: 70606-05-2
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD12047939
• CID: 546959
• PubChem ID: 9942136
• Update Time: 2025-04-23

Butanoic acid, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(methylamino)-
• 2-(methylamino)butanoic acid
• W18322
• 70606-05-2
• BS-12120
• Methylaminobuttersaure
• 2-Methylamino-butyricacid
• SCHEMBL432448
• AB01000857-01
• 2-Methylamino-butyric acid
• AKOS009940739
• EN300-57261
• STL262625
• butanoic acid, 2-(methylamino)-, hydrochloride
• ALBB-018675
• BBL022845

• MDL： MFCD12047939
• Inchi： 1S/C5H11NO2/c1-3-4(6-2)5(7)8/h4,6H,3H2,1-2H3,(H,7,8)
• InChI Key： CQJAWZCYNRBZDL-UHFFFAOYSA-N
• SMILES： OC(C(CC)NC)=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 2-(methylamino)-

Comprehensive Overview of Butanoic acid, 2-(methylamino)- (CAS No. 70606-05-2): Properties, Applications, and Market Insights

Butanoic acid, 2-(methylamino)- (CAS No. 70606-05-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 2-(Methylamino)butanoic acid, belongs to the class of amino acids and derivatives, which are pivotal in numerous biochemical and synthetic processes. Its unique structural features, combining a butanoic acid backbone with a methylamino substituent, make it a versatile intermediate in organic synthesis and pharmaceutical development.

The chemical properties of Butanoic acid, 2-(methylamino)- are characterized by its molecular formula C₅H₁₁NO₂ and a molecular weight of 117.15 g/mol. The presence of both carboxylic acid and amine functional groups allows this compound to participate in a wide range of chemical reactions, including condensation, acylation, and amidation. Researchers and industry professionals often explore its potential in the synthesis of more complex molecules, particularly in the development of bioactive compounds and fine chemicals.

One of the most notable applications of Butanoic acid, 2-(methylamino)- is in the pharmaceutical industry. Its structural motif is frequently employed in the design of drug candidates, especially those targeting neurological and metabolic disorders. The compound's ability to mimic natural amino acids makes it a valuable building block in peptidomimetics, which are synthetic molecules designed to interact with biological systems. Recent studies have highlighted its role in the development of novel therapeutics, aligning with the growing demand for innovative treatments in healthcare.

In addition to its pharmaceutical relevance, 2-(Methylamino)butanoic acid finds utility in agrochemical research. The compound's derivatives are investigated for their potential as plant growth regulators or pest control agents. With the global emphasis on sustainable agriculture and reduced environmental impact, the exploration of such compounds has become a hotspot in agrochemical innovation. Researchers are particularly interested in its biodegradability and low toxicity profile, which align with the principles of green chemistry.

The market dynamics surrounding Butanoic acid, 2-(methylamino)- reflect the broader trends in specialty chemicals. As industries increasingly prioritize customization and high-performance materials, the demand for tailored intermediates like this compound continues to rise. Market analysts note that the Asia-Pacific region, with its robust pharmaceutical and agrochemical sectors, is a key driver of growth for such specialty chemicals. Furthermore, the compound's compatibility with modern synthetic techniques, such as flow chemistry and catalytic processes, enhances its appeal in industrial settings.

From a regulatory standpoint, Butanoic acid, 2-(methylamino)- is generally regarded as safe for research and industrial use when handled according to standard protocols. Its non-hazardous nature under normal conditions makes it a preferable choice for laboratories and manufacturing facilities aiming to comply with stringent safety and environmental regulations. This aspect is particularly relevant in light of the increasing regulatory scrutiny on chemical substances worldwide.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 2-(Methylamino)butanoic acid. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of its purity and structural integrity. These developments are crucial for quality control in both research and industrial applications, ensuring consistent performance in downstream processes.

Looking ahead, the future of Butanoic acid, 2-(methylamino)- appears promising, with potential expansions into emerging fields such as materials science and biotechnology. Its molecular framework offers opportunities for the design of functional materials, including polymers with tailored properties. Additionally, the growing interest in bio-based chemicals and circular economy principles may further elevate the compound's significance in sustainable industrial practices.

For researchers and industry professionals seeking reliable information on Butanoic acid, 2-(methylamino)-, it is essential to consult up-to-date scientific literature and supplier specifications. The compound's versatility and broad applicability make it a subject of ongoing investigation, with new findings continually enriching our understanding of its potential. As the chemical industry evolves, compounds like 2-(Methylamino)butanoic acid will undoubtedly play a pivotal role in shaping innovative solutions across multiple sectors.